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Diterpenoids
Diterpenoids are a class of natural products characterized by having four isoprene units, or two ten-carbon (C10) isoprene units, in their molecular structure. These compounds are widely found in various plants and marine organisms and exhibit a diverse array of biological activities. Diterpenoids can range from simple linear structures to complex cyclic molecules with multiple functional groups, such as hydroxyls, ketones, and esters. Some notable examples include taxol, which shows significant anti-cancer properties; and epibraselin A, known for its potential in treating inflammatory diseases.
Due to their structural complexity and biological activities, diterpenoids have gained considerable attention in drug discovery and development. They are often extracted from natural sources or synthesized using chemical methods. Research into diterpenoids continues to uncover new applications in areas such as anticancer, anti-inflammatory, and antibacterial therapies, making them valuable tools for medicinal chemistry.
Taxanes and derivatives
Grayanoids
Villanovane, atisane, trachylobane or helvifulvane diterpenoids
Aconitane-type diterpenoid alkaloids
Tigliane and ingenane diterpenoids
Mutilane diterpenoids
Gibberellins
Kaurane diterpenoids
Acyclic diterpenoids
Tanshinones, isotanshinones, and derivatives
Cembrane diterpenoids
Rhamnofolane and daphnane diterpenoids
Colensane and clerodane diterpenoids
Lappaconitine-type diterpenoid alkaloids
Jatrophane and cyclojatrophane diterpenoids
Sphenolobane diterpenoids
Pachydictyane and cneorubin diterpenoids
Eunicellane and asbestinane diterpenoids
Isocopalane and spongiane diterpenoids
Aphidicolane and stemodane diterpenoids
Amphilectane, neoamphilectane, cycloamphilectane, and adociane diterpenoids
Fusicoccane diterpenoids
Spatane and 4,10-secospatane diterpenoids
Valparane and mulinane diterpenoids
Dolabellane and neodolabellane diterpenoids
Jatropholane and crotopholane diterpenoids
Biflorane and serrulatane diterpenoids
Cladiellane diterpenoids
Elisapterane, elisabane, cumbiane or colombiane diterpenoids
Xeniaphyllane and xenicane diterpenoids
Sphaeroane diterpenoids
Briarane diterpenoids
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